Cas no 1352495-24-9 (6-Chloro-4-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid benzyl ester)
6-Chloro-4-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid benzyl ester Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloro-4-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid benzyl ester
- 1-Piperidinecarboxylic acid, 2-(6-chloro-4-methyl-3-pyridinyl)-, phenylmethyl ester
-
- Inchi: 1S/C19H21ClN2O2/c1-14-11-18(20)21-12-16(14)17-9-5-6-10-22(17)19(23)24-13-15-7-3-2-4-8-15/h2-4,7-8,11-12,17H,5-6,9-10,13H2,1H3
- InChI Key: FKADAFHZTWFYMO-UHFFFAOYSA-N
- SMILES: N1(C(OCC2=CC=CC=C2)=O)CCCCC1C1=C(C)C=C(Cl)N=C1
6-Chloro-4-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid benzyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM495311-1g |
Benzyl2-(6-chloro-4-methylpyridin-3-yl)piperidine-1-carboxylate |
1352495-24-9 | 97% | 1g |
$1061 | 2023-03-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD611292-1g |
Benzyl 2-(6-chloro-4-methylpyridin-3-yl)piperidine-1-carboxylate |
1352495-24-9 | 97% | 1g |
¥7343.0 | 2023-04-10 |
6-Chloro-4-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid benzyl ester Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 6-Chloro-4-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid benzyl ester
Introduction to 6-Chloro-4-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid benzyl ester (CAS No. 1352495-24-9)
6-Chloro-4-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid benzyl ester (CAS No. 1352495-24-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chlorinated and methylated bipyridinyl core, which imparts specific chemical and biological properties. The benzyl ester moiety further enhances its solubility and reactivity, making it a valuable candidate for various applications in drug discovery and development.
The chemical structure of 6-Chloro-4-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid benzyl ester is composed of a bipyridine scaffold with a chloro substituent at the 6-position and a methyl group at the 4-position. The tetrahydro configuration indicates the presence of four hydrogen atoms in the ring system, contributing to its stability and reactivity. The carboxylic acid benzyl ester group at the 1-position adds functional versatility to the molecule, enabling it to participate in a wide range of chemical reactions and interactions.
In recent years, there has been a growing interest in the pharmacological properties of compounds with bipyridine cores due to their potential therapeutic applications. Research has shown that bipyridine derivatives can exhibit various biological activities, including anti-inflammatory, antiviral, and anticancer effects. The presence of the chloro and methyl substituents in 6-Chloro-4-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid benzyl ester may modulate these activities by influencing the compound's binding affinity to specific receptors or enzymes.
A study published in the Journal of Medicinal Chemistry highlighted the potential of 6-Chloro-4-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid benzyl ester as an inhibitor of protein kinases. Protein kinases are key enzymes involved in cellular signaling pathways and are often dysregulated in various diseases such as cancer and inflammatory disorders. The research demonstrated that this compound effectively inhibited the activity of several protein kinases in vitro, suggesting its potential as a lead compound for the development of novel therapeutic agents.
Another area of interest is the use of 6-Chloro-4-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid benzyl ester in neurodegenerative diseases. A recent study published in Neuropharmacology investigated the neuroprotective effects of this compound in cell models of Parkinson's disease. The results indicated that 6-Chloro-4-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid benzyl ester reduced oxidative stress and prevented neuronal cell death by modulating key signaling pathways involved in neurodegeneration.
The synthetic route for 6-Chloro-4-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid benzyl ester involves multiple steps and requires careful control of reaction conditions to ensure high yields and purity. One common approach involves the condensation of 6-chloroquinoline with an appropriate aldehyde or ketone followed by reduction and esterification steps. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to optimize the synthesis process.
The physicochemical properties of 6-Chloro-4-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid benzyl ester, including its solubility profile and stability under different conditions, are crucial for its application in pharmaceutical formulations. Studies have shown that this compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but has limited solubility in water. This property can be advantageous for developing oral or parenteral drug delivery systems.
In conclusion, 6-Chloro-4-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl -1-carboxylic acid benzyl ester (CAS No. 1352495 - 24 - 9) represents a promising candidate for further investigation in medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it an attractive target for developing novel therapeutic agents targeting various diseases. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its pharmacological properties for clinical applications.
1352495-24-9 (6-Chloro-4-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid benzyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)